Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone

• IUPAC Name: piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone
• InChI: InChI=1S/C13H19N3O3S2/c17-13(15-8-5-14-6-9-15)11-3-1-7-16(11)21(18,19)12-4-2-10-20-12/h2,4,10-11,14H,1,3,5-9H2
• InChI Key: YQYSMRMXMYOEOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CS2)C(=O)N3CCNCC3
• Molecular Formula: C13H19N3O3S2
• Molecular Weight: 329.4 g/mol

Description

Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone, also known as PTSM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PTSM is a small molecule that belongs to the class of sulfonamide compounds and has a molecular weight of 419.53 g/mol.

Scientific Research Applications

Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been extensively studied for its potential applications in various fields, including medicine, biochemistry, and biotechnology. In medicine, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to exhibit antibacterial and antifungal activities against a wide range of microorganisms, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has also been investigated for its potential use as a diagnostic agent in cancer imaging, as it has been shown to selectively accumulate in tumor cells.
In biochemistry, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been used as a probe to study the binding of proteins to DNA. Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to selectively bind to the minor groove of DNA, and its binding affinity can be modulated by the presence of other ligands. In addition, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been used as a tool to study the conformational changes of proteins, as it can induce structural changes in proteins upon binding.
In biotechnology, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks (MOFs). Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to coordinate with metal ions to form MOFs with tunable properties, such as porosity and catalytic activity.

Mechanism of Action

The mechanism of action of Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of essential cellular components, such as nucleic acids and cell wall components. Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to inhibit the activity of dihydropteroate synthase, an enzyme involved in the folate biosynthesis pathway in bacteria. In addition, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to inhibit the activity of β-glucan synthase, an enzyme involved in the synthesis of cell wall components in fungi.
Biochemical and Physiological Effects:
Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to exhibit a range of biochemical and physiological effects, depending on the target organism and the concentration used. In bacteria, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to inhibit growth and induce cell lysis. In fungi, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to inhibit growth and induce changes in cell morphology. In cancer cells, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has been shown to induce apoptosis and inhibit proliferation.

Advantages and Limitations for Lab Experiments

Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone. One area of interest is the development of Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone-based diagnostic agents for cancer imaging. Another area of interest is the use of Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone as a building block for the synthesis of functional materials with tunable properties. Finally, further studies are needed to elucidate the mechanism of action of Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone and to identify potential targets for its use in the treatment of bacterial and fungal infections.

Synthesis Methods

The synthesis of Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone involves the reaction of 2-thiophenesulfonyl chloride with piperazine, followed by the reaction of the resulting product with pyrrolidine-2-carboxylic acid. The final product is obtained after purification by column chromatography. This method has been reported to yield Piperazin-1-yl-(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methanone with high purity and good yield.